Cas no 2172611-45-7 (2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172611-45-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5879608
• PubChem ID: 165533959
• Update Time: 2025-10-28

2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid
• 2172611-45-7
• EN300-1578021
• 2-(3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C27H30N2O5/c1-17(26(32)29-15-19-12-18(13-19)14-25(30)31)10-11-28-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-10,18-19,24H,11-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/b17-10+
• InChI Key： INEKCIUOLVUQBJ-LICLKQGHSA-N
• SMILES： OC(CC1CC(CNC(/C(/C)=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid

Introduction to 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid (CAS No. 2172611-45-7)

2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid, identified by the CAS number 2172611-45-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety linked to an acetic acid derivative. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests potential applications in peptide synthesis and proteomics, where such functional groups are commonly employed as protecting groups for amino acids.

The molecular architecture of 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid incorporates several key functional elements that contribute to its unique chemical properties. The cyclobutyl ring introduces steric hindrance, which can influence the compound's solubility, reactivity, and interaction with biological targets. Meanwhile, the acetic acid moiety at one end of the molecule provides a carboxylic acid group, which is often utilized in further derivatization or as a binding site for enzymes and receptors. The presence of an Fmoc-amino group further underscores its utility in medicinal chemistry, particularly in the design of peptidomimetics and protein-targeting agents.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds that can modulate biological pathways with high specificity. The unique combination of structural features in 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid positions it as a promising candidate for further investigation. For instance, the fluorenylmethoxycarbonyl group not only serves as a protecting group but also enhances the compound's photophysical properties, making it suitable for applications in fluorescent labeling and bioimaging. This dual functionality has been increasingly explored in the development of diagnostic tools and therapeutic agents.

In addition to its structural complexity, 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid exhibits interesting pharmacokinetic profiles. Studies have shown that compounds with similar structural motifs can exhibit prolonged half-lives and improved bioavailability when administered orally or intravenously. This is attributed to the steric and electronic properties of the cyclobutyl ring, which can modulate metabolic degradation processes. Such characteristics are highly desirable in pharmaceutical development, as they can lead to more effective and less frequent dosing regimens.

The synthesis of 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful protection-deprotection strategies to ensure regioselectivity and yield optimization. The use of advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in constructing the complex cyclobutyl core efficiently. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production processes.

From a biological perspective, 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid has shown potential in preclinical studies as a modulator of various biological pathways. Its structural features suggest interactions with enzymes and receptors involved in inflammation, cancer metabolism, and neurodegenerative diseases. For example, analogs with similar scaffolds have been investigated for their ability to inhibit kinases or modulate G-protein coupled receptors (GPCRs). Further research is warranted to elucidate the precise mechanisms of action and explore novel therapeutic applications.

The role of computational chemistry and molecular modeling has been pivotal in understanding the interactions between 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}cyclobutyl)acetic acid and biological targets. Advanced computational techniques allow researchers to predict binding affinities, optimize lead structures, and design experiments with greater precision. These tools have accelerated the drug discovery process by reducing reliance on trial-and-error experimentation and enabling more targeted modifications based on empirical data.

In conclusion, 2-(3-{4-({(9H-fluorenine - 9 - ylmethoxycarbonyl}) amino ) - 22 - methylbut - 22 - en am id om eth y l } c y clo bu t y l ) ac e tic ac id ( C A S N o . 2172611 -45 -7 ) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a significant role in advancing drug discovery efforts across multiple therapeutic areas.